4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid

• IUPAC Name: [4-chloro-3-(diethylcarbamoyl)phenyl]boronic acid
• InChI: InChI=1S/C11H15BClNO3/c1-3-14(4-2)11(15)9-7-8(12(16)17)5-6-10(9)13/h5-7,16-17H,3-4H2,1-2H3
• InChI Key: JLDCVUGASMQNGS-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=C(C=C1)Cl)C(=O)N(CC)CC)(O)O
• Molecular Formula: C11H15BClNO3
• DSSTOX Substance ID: DTXSID80661219
• Molecular Weight: 255.51 g/mol
• CAS No.: 871332-68-2

Description

4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid is a useful research compound. Its molecular formula is C11H15BClNO3 and its molecular weight is 255.51 g/mol. The purity is usually 95%.
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Scientific Research Applications

Optical Modulation and Sensor Development

Phenylboronic acids, including derivatives like 4-Chloro-3-(N,N-diethylcarbamoyl)phenylboronic acid, have been utilized for the optical modulation of single-walled carbon nanotubes (SWNTs) for saccharide recognition. This application is significant in the development of non-enzymatic glucose sensors, which are crucial for diabetes management. The structure-function relationship of phenylboronic acid-grafted polymers demonstrates their utility in enhancing the photoluminescence quantum yield of SWNTs, facilitating the selective recognition of saccharides (Mu et al., 2012).

Drug Delivery Systems

Phenylboronic acid derivatives have been engineered into nanoparticles for targeted drug delivery. By decorating nanoparticles with phenylboronic acid, researchers have enhanced tumor-targeting capabilities and improved tumor accumulation and antitumor effects. This innovation opens new avenues for chemotherapy, where specific targeting and reduced systemic toxicity are paramount (Wang et al., 2016).

Supramolecular Chemistry

In supramolecular chemistry, phenylboronic acids are key components for designing and synthesizing supramolecular assemblies. These compounds form reversible complexes with polyols, facilitating their use in creating dynamic, responsive materials. Such materials have applications in self-healing hydrogels and stimuli-responsive systems, demonstrating the versatility of phenylboronic acid derivatives in material science (Pedireddi & Seethalekshmi, 2004).

Synthesis of Complex Molecules

Phenylboronic acid derivatives play a critical role in organic synthesis, particularly in the Suzuki-Miyaura coupling reaction. This reaction is a cornerstone in constructing carbon-carbon bonds, enabling the synthesis of complex organic molecules. The ortho-substituent on phenylboronic acids, such as this compound, has been found to catalyze dehydrative condensation reactions efficiently, highlighting their importance in peptide synthesis and drug development (Wang, Lu, & Ishihara, 2018).